Cas no 892571-49-2 (2-Methoxy-N-((3-methylthiophen-2-yl)methyl)ethanamine)

• Product Name: 2-Methoxy-N-((3-methylthiophen-2-yl)methyl)ethanamine
• CAS No: 892571-49-2
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 879740
• PubChem ID: 4720503
• Update Time: 2025-11-01

2-Methoxy-N-((3-methylthiophen-2-yl)methyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-N-((3-methylthiophen-2-yl)methyl)ethanamine
• (2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amine(SALTDATA: HCl)
• 2-methoxy-N-[(3-methylthiophen-2-yl)methyl]ethanamine
• DTXSID40405979
• CHEMBRDG-BB 9071552
• AKOS000228695
• 892571-49-2
• (2-METHOXYETHYL)[(3-METHYL-2-THIENYL)METHYL]AMINE
• (2-METHOXYETHYL)[(3-METHYLTHIOPHEN-2-YL)METHYL]AMINE

• MDL： MFCD07408595
• Inchi： 1S/C9H15NOS/c1-8-3-6-12-9(8)7-10-4-5-11-2/h3,6,10H,4-5,7H2,1-2H3
• InChI Key： WSQARWVUINZESJ-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CNCCOC

Computed Properties

• Exact Mass: 185.08700
• Monoisotopic Mass: 185.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.5Ų

Experimental Properties

• Density: 1.051
• Boiling Point: 252.8°C at 760 mmHg
• Flash Point: 106.7°C
• Refractive Index: 1.52
• PSA: 49.50000
• LogP: 2.18340

Additional information on 2-Methoxy-N-((3-methylthiophen-2-yl)methyl)ethanamine

Comprehensive Overview of 2-Methoxy-N-((3-methylthiophen-2-yl)methyl)ethanamine (CAS No. 892571-49-2)

2-Methoxy-N-((3-methylthiophen-2-yl)methyl)ethanamine, with the CAS number 892571-49-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiophene derivatives, which are widely recognized for their versatile applications in drug discovery and material science. The presence of both methoxy and methylthiophene moieties in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 2-Methoxy-N-((3-methylthiophen-2-yl)methyl)ethanamine has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs, given its structural similarity to other neuroactive agents. The compound's unique molecular framework allows for modifications that can enhance bioavailability and target specificity, addressing key challenges in modern drug design.

The synthesis of CAS 892571-49-2 involves multi-step organic reactions, including alkylation and amination processes. Its high purity and stability under standard conditions make it suitable for large-scale production. Industries are increasingly exploring its use in crop protection chemicals, leveraging its thiophene backbone to develop eco-friendly pesticides with lower environmental impact. This aligns with the global shift toward sustainable agriculture, a topic dominating search engine queries and AI-driven research trends.

From a technical perspective, 2-Methoxy-N-((3-methylthiophen-2-yl)methyl)ethanamine exhibits moderate solubility in polar solvents, which is critical for its formulation in liquid-based applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its chemical integrity. The compound's logP value suggests favorable membrane permeability, a property highly sought after in drug delivery systems.

Emerging trends in personalized medicine and green chemistry have further amplified interest in this compound. Online searches for "thiophene-based drug intermediates" and "sustainable chemical synthesis" reflect its relevance in contemporary scientific discourse. Additionally, its potential role in biodegradable materials research has sparked discussions on platforms like PubMed and Google Scholar, highlighting its cross-disciplinary appeal.

In conclusion, 2-Methoxy-N-((3-methylthiophen-2-yl)methyl)ethanamine (CAS 892571-49-2) represents a cutting-edge chemical entity with broad applicability. Its structural versatility and alignment with industry trends position it as a focal point for future innovations in life sciences and material engineering. As research progresses, this compound is poised to address some of the most pressing challenges in healthcare and environmental sustainability.